Cas no 23253-49-8 (Isoxazole,5-methyl-4-phenyl-)

• Product Name: Isoxazole,5-methyl-4-phenyl-
• CAS No: 23253-49-8
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 251886
• PubChem ID: 594379
• Update Time: 2025-04-19

Isoxazole,5-methyl-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,5-methyl-4-phenyl-
• 3-methyl-4-phenylisoxazole
• 4-Phenyl-5-methyl-isoxazol
• 5-Methyl-4-phenylisoxazol
• 5-Methyl-4-phenyl-isoxazol
• 5-methyl-4-phenylisoxazole
• 5-methyl-4-phenyl-isoxazole
• Isoxazole, 5-methyl-4-phenyl-
• WEDVCCIEDIQHRI-UHFFFAOYSA-N
• 5-Methyl-4-phenylisoxazole #
• SCHEMBL7472158
• 23253-49-8

• Inchi： 1S/C10H9NO/c1-8-10(7-11-12-8)9-5-3-2-4-6-9/h2-7H,1H3
• InChI Key： WEDVCCIEDIQHRI-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 159.06800
• Monoisotopic Mass: 159.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03000
• LogP: 2.65000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives